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InChI=1S/C22H25NO5/c1-15(22(27)28)13-19(23-20(24)11-12-21(25)26)14-16-7-9-18(10-8-16)17-5-3-2-4-6-17/h2-10,15,19H,11-14H2,1H3,(H,23,24)(H,25,26)(H,27,28)/t15-,19+/m1/s1
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LBQ657 is an inhibitor of neprilysin (IC50 = 5 nM). It is selective for neprilysin over angiotensin converting enzyme (ACE) when used at a concentration of 10 μM. LBQ657 inhibits neprilysin cleavage of enkephalin, glutaryl-Ala-Ala-Phe-β-napthylamide, and atrial natriuretic factor (IC50s = 5, 0.74, and 5.3 nM, respectively).
Desethyl Sacubitril is an impurity in the synthesis of Sacubitril, an antihypertensive drug used in combination with valsartan. The combination drug, valsartan/sacubitril, known during trials as LCZ696 and marketed under the brand name, Entresto, is a treatment for heart failure.
Sacubitrilat, also known as LBQ-657, is endopeptidase inhibitor. Sacubitril is a prodrug that is activated to LBQ657 by de-ethylation via esterases. LBQ657 inhibits the enzyme neprilysin, which is responsible for the degradation of atrial and brain natriuretic peptide, two...